4-(3-methoxybenzylidene)-1,1,1-trimethyl-2-tetrazen-1-ium iodide

• IUPAC Name: [(E)-[(E)-(3-methoxyphenyl)methylideneamino]diazenyl]-trimethylazanium;iodide
• InChI: InChI=1S/C11H17N4O.HI/c1-15(2,3)14-13-12-9-10-6-5-7-11(8-10)16-4;/h5-9H,1-4H3;1H/q+1;/p-1/b12-9+,14-13+
• InChI Key: RNLBEVKOWSTRIP-MTQMUZNOSA-M
• Canonical SMILES: C[N+](C)(C)N=NN=CC1=CC(=CC=C1)OC.[I-]
• Isomeric SMILES: C[N+](C)(C)/N=N/N=C/C1=CC(=CC=C1)OC.[I-]
• Molecular Formula: C11H17IN4O
• Molecular Weight: 348.18 g/mol

Description

The compound “4-(3-methoxybenzylidene)-1,1,1-trimethyl-2-tetrazen-1-ium iodide” is a complex organic molecule. It contains a methoxybenzylidene group, which is a common functional group in organic chemistry, often contributing to the properties of the compound. The tetrazenium group is a less common functional group, and its presence could suggest that this compound may have unique chemical properties or reactivities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler precursors. The exact method would depend on the specific reactivity of the starting materials and the desired configuration of the final product.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzylidene and tetrazenium groups suggests that the compound may have a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzylidene group is often involved in reactions with nucleophiles, while the tetrazenium group could potentially participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the benzylidene and tetrazenium groups could contribute to these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is a drug, it might interact with specific proteins or other molecules in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to understand its reactivity, biological activity, and potential applications. It could also be used as a starting point for the synthesis of new compounds.